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Compound of Interest

Compound Name: C.l. Acid Red 276

Cat. No.: B15175169

A Technical Overview of C.l. Acid Red 276

This technical guide provides essential information regarding the molecular properties of C.I.
Acid Red 276, a synthetic dye used in various industrial applications. The following sections
detail its molecular formula and weight, presented for researchers, scientists, and professionals
in drug development and related fields.

Molecular Data Summary

The fundamental molecular characteristics of C.l. Acid Red 276 are summarized in the table
below. This data is crucial for experimental design, analytical method development, and
chemical synthesis.

Property Value Source
Molecular Formula C2sH21Ns [1]
Molecular Weight 399.5 g/mol [11[2][3]
CAS Number 61901-44-8 [2]

Relationship between Molecular Formula and
Molecular Weight

The molecular weight of a compound is derived from the sum of the atomic weights of its
constituent atoms, as defined by its molecular formula. The diagram below illustrates this
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fundamental relationship for C.l. Acid Red 276.

Molecular Formula
C2sH21N3

determines
Elemental Composition Atomic Weights (amu)
Carbon (C): 28 C:~12.01
Hydrogen (H): 21 H: ~1.008
Nitrogen (N): 3 N: ~14.007

used in provides values for

Molecular Weight Calculation
(28 *12.01) + (21 * 1.008) + (3 * 14.007)

Molecular Weight
~399.5 g/mol

Click to download full resolution via product page
Figure 1: Calculation of Molecular Weight from Formula.

As there are no complex signaling pathways or experimental workflows associated with the
basic molecular information of a dye like C.I. Acid Red 276, the provided information and
diagram fulfill the core requirements of detailing its molecular weight and formula for a technical

audience.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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